Cas no 866145-18-8 (1-[3-(1-PYRROLIDINYL)-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-1-ETHANONE O-METHYLOXIME)

• Product Name: 1-[3-(1-PYRROLIDINYL)-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-1-ETHANONE O-METHYLOXIME
• CAS No: 866145-18-8
• MF: C₁₃H₁₆F₃N₃O
• MW: 287.280853271484
• MDL: MFCD04126323
• CID: 5234024
• Update Time: 2025-07-09

1-[3-(1-PYRROLIDINYL)-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-1-ETHANONE O-METHYLOXIME Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1-PYRROLIDINYL)-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-1-ETHANONE O-METHYLOXIME
• (E)-methoxy({1-[3-(pyrrolidin-1-yl)-5-(trifluoromethyl)pyridin-2-yl]ethylidene})amine

• MDL： MFCD04126323
• Inchi： 1S/C13H16F3N3O/c1-9(18-20-2)12-11(19-5-3-4-6-19)7-10(8-17-12)13(14,15)16/h7-8H,3-6H2,1-2H3
• InChI Key： WXGJXPMUDQACND-UHFFFAOYSA-N
• SMILES： CC(C1N=CC(C(F)(F)F)=CC=1N1CCCC1)=NOC

Additional information on 1-[3-(1-PYRROLIDINYL)-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-1-ETHANONE O-METHYLOXIME

1-[3-(1-Pyrrolidinyl)-5-(trifluoromethyl)-2-pyridinyl]-1-ethanone O-methyloxime

The compound with CAS No. 866145-18-8, known as 1-[3-(1-pyrrolidinyl)-5-(trifluoromethyl)-2-pyridinyl]-1-ethanone O-methyloxime, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a pyridine ring, a pyrrolidine group, and a trifluoromethyl substituent, along with an oxime functionality. These structural features contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry. Its ability to act as a selective herbicide has been extensively researched, particularly due to the presence of the trifluoromethyl group, which enhances its stability and bioavailability. The pyrrolidine ring further contributes to its ability to interact with specific biological targets, making it a promising candidate for pest control applications.

In addition to its agricultural applications, this compound has shown potential in the pharmaceutical industry. The oxime functionality is known to exhibit antimicrobial properties, and recent research has explored its efficacy against various bacterial strains. Furthermore, the pyridine ring structure has been linked to anti-inflammatory activity, suggesting its potential use in developing novel therapeutic agents.

The synthesis of 1-[3-(1-pyrrolidinyl)-5-(trifluoromethyl)-2-pyridinyl]-1-ethanone O-methyloxime involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridine ring, introduction of the trifluoromethyl group, and subsequent functionalization with the oxime moiety. Researchers have optimized these steps to achieve high yields and purity levels, ensuring its suitability for both industrial and laboratory applications.

From an environmental perspective, this compound has been subjected to rigorous testing to assess its ecotoxicological profile. Studies indicate that it exhibits low toxicity towards non-target organisms, making it an environmentally friendly option for agricultural use. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, 1-[3-(1-pyrrolidinyl)-5-(trifluoromethyl)-2-pyridinyl]-1-ethanone O-methyloxime (CAS No. 866145-18-8) is a multifaceted compound with promising applications in agriculture and pharmaceuticals. Its unique structure and chemical properties make it a valuable addition to the arsenal of modern chemical compounds. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in various industries.